Cas no 54-95-5 (Pentylenetetrazole)

• Product Name: Pentylenetetrazole
• CAS No: 54-95-5
• Molecular Formula: C₆H₁₀N₄
• Molecular Weight: 138.1704
• MDL: MFCD00005939
• CID: 33590
• PubChem ID: 24278643

Pentylenetetrazole Properties

Names and Identifiers

• 1,5-Pentamethylenetetrazole
• 6,7,8,9-Tetrahydro-5H-tetrazoloazepine
• Pentylenetetrazole~6,7,8,9-Tetrahydro-5H-tetrazoloazepine
• pentetrazol
• leptazol
• 1,5-Pentamethylene-1H-tetrazole
• Pentylenetetrazole
• Pentertrazol
• 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine
• Pentylenetetrazol
• Metrazole
• Cardiazol
• Corazol
• Cardiazole
• Cardiol
• Pentazol
• Metrazol
• Korazol
• Corazole
• Pentetrazole
• Pentamethylenetetrazol
• Pentamethazol
• Cardiotonicum
• Leptazole
• Ventrazol
• Diovascole
• Coranormol
• Cardosal
• Cardifortan
• Phrenazol
• Kardiazol
• Deumacard
• Corvasol
• Cardosan
• Korazole
• Coratoline
• Gewazol
• Coryvet
• Corasol
• Cenazol
• Pentamethylenetetrazole
• Pentamethazolum
• Pemetesan
• Neurazol
• Nauranzol
• Deamocard
• Coranormal
• Centraz
• IgM From Human Serum (~90%, Liquid)

• MDL： MFCD00005939
• InChIKey： CWRVKFFCRWGWCS-UHFFFAOYSA-N
• Inchi： 1S/C6H10N4/c1-2-4-6-7-8-9-10(6)5-3-1/h1-5H2
• SMILES： N12C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=NN=N2
• BRN： 135492

Computed Properties

• Exact Mass: 138.09100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.090546
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.6

Experimental Properties

• LogP: 0.39950
• PSA: 43.60000
• Merck: 14,7141
• Refractive Index: 1.494 (20oC)
• Water Partition Coefficient: >=10 g/100 mL at 21 C
• Boiling Point: 194?°C12?mm Hg(lit.)
• Melting Point: 59-61?°C(lit.)
• Vapor Pressure: 9.27E-05mmHg at 25°C
• Flash Point: 194°C/12mm
• Color/Form: White crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water and ethanol, soluble in ether, chloroform and carbon tetrachloride. The aqueous solution is neutral to litmus.
• Sensitiveness: Hygroscopic
• Density: 1.73 g/cm3 (20oC)

Pentylenetetrazole Security Information

• Symbol:
• RTECS：XF8225000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Storage Condition：−20°C
• PackingGroup：II
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 in rats (mg/kg): 85±2 s.c., 62 i.p. (Goldenthal)
• HazardClass：6.1

Pentylenetetrazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%